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Compound of Interest

Compound Name: GDC-0349

Cat. No.: B607618 Get Quote

GDC-0349 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of GDC-0349 stock

solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), and

detailed protocols to ensure the proper handling and use of GDC-0349 in your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I prepare a stock solution of GDC-0349?

A1: To prepare a stock solution, we recommend dissolving GDC-0349 powder in fresh,

anhydrous DMSO. For higher solubility, you can warm the tube at 37°C and sonicate for a short

period.

Q2: What are the recommended storage conditions for GDC-0349 powder?

A2: GDC-0349 powder should be stored at -20°C for long-term stability, where it can be stable

for up to three years. It can also be stored at 4°C for up to two years.

Q3: How should I store GDC-0349 stock solutions?

A3: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. For

long-term storage, stock solutions are stable for up to one year at -80°C and for one month at

-20°C in a suitable solvent like DMSO. Some sources suggest that stock solutions can be

stored below -20°C for several months.
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Q4: What is the solubility of GDC-0349 in common solvents?

A4: GDC-0349 has high solubility in DMSO (90-91 mg/mL) and moderate solubility in Ethanol

(6 mg/mL). It is insoluble in water.

Q5: My GDC-0349 solution appears cloudy. What should I do?

A5: Cloudiness may indicate that the compound has precipitated out of solution. Try warming

the solution at 37°C and vortexing or sonicating to redissolve the compound. Ensure you are

using a high-purity, anhydrous solvent, as moisture can reduce solubility. If the issue persists,

the solution may have degraded, and it is advisable to prepare a fresh stock.

Data Presentation
Table 1: GDC-0349 Solubility

Solvent Solubility (mg/mL) Molar Concentration (mM)

DMSO 91 201.08

DMSO 90 -

Ethanol 6 13.25

Water Insoluble -

Data compiled from multiple sources.

Table 2: GDC-0349 Storage and Stability

Form Storage Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent -80°C 1 year

In Solvent -20°C 1 month

In Solvent Below -20°C Several months
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Data compiled from multiple sources.

Experimental Protocols
Protocol 1: Preparation of GDC-0349 Stock Solution (10 mM)

Calculate the required mass: GDC-0349 has a molecular weight of 452.55 g/mol . To prepare

a 10 mM stock solution, weigh out 4.5255 mg of GDC-0349 powder.

Dissolve in DMSO: Add 1 mL of anhydrous, high-purity DMSO to the vial containing the

GDC-0349 powder.

Ensure complete dissolution: Gently vortex the solution. If necessary, warm the vial to 37°C

and sonicate for 5-10 minutes until the solution is clear.

Aliquot and store: Dispense the stock solution into smaller, single-use aliquots. Store at

-80°C for long-term use.

Protocol 2: Assessment of Stock Solution Stability by HPLC

Prepare standards: Prepare a fresh GDC-0349 stock solution of known concentration to use

as a reference standard.

Sample preparation: Thaw a stored aliquot of your GDC-0349 stock solution. Dilute both the

reference standard and the test sample to a suitable concentration for HPLC analysis using

the mobile phase.

HPLC analysis:

Column: Use a C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid is a common

starting point for small molecule analysis.

Detection: Use a UV detector at a wavelength where GDC-0349 shows maximum

absorbance.
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Data analysis: Compare the peak area of the GDC-0349 in your stored sample to the peak

area of the freshly prepared reference standard. A significant decrease in the peak area or

the appearance of new peaks could indicate degradation.
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Caption: GDC-0349 inhibits both mTORC1 and mTORC2 complexes.
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Caption: Troubleshooting workflow for unstable GDC-0349 stock solutions.
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To cite this document: BenchChem. [GDC-0349 stock solution stability and storage].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607618#gdc-0349-stock-solution-stability-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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